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Introduction

Cerium oxide (CeO2), or ceria, is a critical component in modern automotive three-way
catalytic converters (TWCs).[1][2] TWCs are designed to simultaneously convert three primary
pollutants from internal combustion engine exhaust—carbon monoxide (CO), unburned
hydrocarbons (HC), and nitrogen oxides (NOx)—into less harmful substances such as carbon
dioxide (COz2), water (H20), and nitrogen (N2).[3] The efficiency of this process is highly
dependent on the air-to-fuel ratio, and ceria’'s primary role is to buffer fluctuations in this ratio,
ensuring the catalyst operates at peak efficiency.[3][4] Its unique properties, particularly its high
oxygen storage capacity (OSC), make it an indispensable promoter in the catalyst washcoat.[1]

[51[6]
Core Mechanism: Oxygen Storage Capacity (OSC)

The primary function of cerium oxide in a TWC is its ability to store and release oxygen.[1][7]
[8] This is facilitated by the reversible transition of cerium between its two oxidation states,
Ce** and Ce3* (2Ce0O2 «~ Ce203 + 0.5 02).[7]

e Under lean-burn (oxygen-rich) conditions: When there is an excess of oxygen in the exhaust,
cerium oxide stores it by converting from Ce203 to CeOz2. This stored oxygen helps facilitate
the reduction of NOx to N2.[4][7]
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o Under rich-burn (oxygen-poor) conditions: When the exhaust is deficient in oxygen, cerium
oxide releases the stored oxygen, promoting the oxidation of CO and unburned
hydrocarbons.[4][7]

This buffering capability widens the operational window of the catalytic converter, allowing it to
function effectively even when the engine's air-to-fuel ratio deviates from the ideal
stoichiometric point.[3]

Figure 1: Cerium Oxide Oxygen Storage Capacity (OSC) Mechanism
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Figure 1: Cerium Oxide Oxygen Storage Capacity (OSC) Mechanism

Key Advantages of Cerium Oxide in Catalysts

Beyond its primary OSC function, ceria provides several other benefits:
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e Enhanced Catalytic Activity: Ceria promotes the catalytic activity of precious metals (like
platinum, palladium, and rhodium) and can itself act as an oxidation catalyst.[1][9]

o Thermal Stability: It increases the thermal stability of the alumina (Al=203) washcoat,
preventing structural degradation at high temperatures.[3]

» Resistance to Sintering: Cerium oxide helps maintain the dispersion of precious metal
particles, preventing them from agglomerating (sintering), which would reduce the catalyst's
effective surface area and overall efficiency.[1]

o Promotion of Water-Gas Shift Reaction: Ceria can promote important side reactions like the
water-gas shift (CO + H20 -~ CO2z + Hz2) and steam reforming, further aiding in emission
control.[3][10]

Data Presentation: Catalyst Performance

The performance of a ceria-based catalyst is typically evaluated by its conversion efficiency for
different pollutants as a function of temperature. The "light-off* temperature is the point at which
the catalyst reaches 50% conversion efficiency and is a key performance metric. The data
below is illustrative of the performance of a diesel engine catalytic converter incorporating
cerium oxide nanoparticles.
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Temperature (°C) CO- C_O""erSiO“ HC- C.onversion NO-x -Conversion
SEIERET (65 Efficiency (%) Efficiency (%)
200 ~40 ~35 ~30
250 ~60 ~55 50
300 ~85 ~80 ~75
350 05 9o o
400 >98 >96 >95
440 >08 >08 ~98

Data adapted from
experimental results
on cerium oxide
nanoparticle-based
catalysts.[11][12]

Experimental Protocols

Protocol 1: Synthesis of Ceria-Zirconia (Ceo.sZro.202) Nanocatalyst via Co-Precipitation

This protocol describes a common method for synthesizing a ceria-zirconia mixed oxide, which
offers enhanced thermal stability and oxygen storage capacity compared to pure ceria.[13]

Materials:

Cerium(lll) nitrate hexahydrate (Ce(NO3)3-6H20)

Zirconyl chloride octahydrate (ZrOClz2:8H20)

Ammonium hydroxide (NH4OH) solution (28-30%)

Deionized water

Ethanol

Procedure:
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Precursor Solution Preparation: Prepare an aqueous solution by dissolving stoichiometric
amounts of Ce(NO3)3-6H20 and ZrOCI2-8Hz0 in deionized water to achieve the desired
molar ratio (e.g., 4:1 for Ceo.sZro.202).[6] Stir vigorously until all salts are completely
dissolved.

Precipitation: While maintaining continuous, vigorous stirring, slowly add the NH4OH solution
dropwise to the precursor solution. Continue adding until the pH of the slurry reaches
approximately 10, at which point a gelatinous precipitate will have formed.[6]

Aging: Allow the slurry to age for 2-4 hours at room temperature under constant stirring. This
step ensures complete precipitation and improves the homogeneity of the mixed oxide.[6]

Washing: Filter the precipitate from the solution. Wash the resulting filter cake repeatedly
with deionized water until the filtrate becomes neutral (pH = 7). Following the water wash,
perform one or two additional washes with ethanol to remove residual water and aid the
drying process.[6]

Drying: Place the washed filter cake in a drying oven at 100-120 °C and dry overnight
(approximately 12-16 hours) to remove water and ethanol.

Calcination: Transfer the dried powder to a furnace for calcination. Ramp the temperature at
a rate of 5-10 °C/min to a final temperature between 500-800 °C. Hold at this temperature for
2-4 hours in a static air environment to form the final crystalline oxide structure.[6]
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Figure 2: Workflow for Ceria-Zirconia Catalyst Synthesis
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Figure 2: Workflow for Ceria-Zirconia Catalyst Synthesis
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Protocol 2: Catalyst Performance Evaluation using a Light-Off Test

This protocol outlines a standard procedure for evaluating catalyst performance by measuring
the conversion of pollutants as a function of temperature in a simulated exhaust gas stream.

Apparatus:

o Fixed-bed catalytic reactor

o Temperature controller and furnace

» Mass flow controllers (for precise gas mixing)

e Gas analyzer (e.g., Fourier Transform Infrared (FTIR) spectrometer or specific CO/HC/NOXx
analyzers)

o Catalyst sample (0.1 g of sieved powder)
Procedure:

o Catalyst Loading: Pack the catalyst powder (e.g., 0.1 g) into the fixed-bed reactor, securing it
with quartz wool plugs.

o Degreening (Pre-treatment): Heat the catalyst to a high temperature (e.g., 550 °C) for 1 hour
under a simulated exhaust gas atmosphere. This step stabilizes the catalyst's initial activity.
[14] After degreening, cool the catalyst to the starting temperature (e.g., 100 °C) under an
inert nitrogen (N2) flow.[14]

e Gas Introduction: Introduce the simulated exhaust gas mixture at a controlled flow rate (e.g.,
150 cm3/min). A typical mixture might contain:

1.0 vol% CO

(¢]

[¢]

0.1 vol% CsHe (as a model hydrocarbon)

0.1 vol% NO

o

4.0 vol% O2

[e]
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o N2 as the balance gas.[15]

Temperature Ramp: Increase the reactor temperature at a constant rate (e.g., 5 °C/min) from
the starting temperature (100 °C) to a final temperature (e.g., 500 °C).[14]

Data Acquisition: Continuously record the concentrations of CO, HC, and NOx in the gas
stream exiting the reactor using the gas analyzer. Simultaneously record the catalyst bed
temperature.

Data Analysis: Calculate the conversion efficiency for each pollutant at each temperature
point using the formula:

o Conversion (%) = [ ( [Gas]in - [Gas]out ) / [Gas]in ] * 100

Determine Light-off Temperatures: Plot the conversion efficiency of each pollutant as a
function of temperature. Determine the Tso (temperature for 50% conversion) and Teo
(temperature for 90% conversion) values from the resulting curves. These values are key
indicators of catalyst activity.
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Figure 3: Workflow for Catalyst Light-Off Performance Test
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Figure 3: Workflow for Catalyst Light-Off Performance Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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